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Compound of Interest |

(2-
Compound Name: (Trifluoromethoxy)phenyl)methane

sulfonyl chloride

Cat. No.: B056528

Technical Guide: (2-
(Trifluoromethoxy)phenyl)methanesulfonyl
chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physical and chemical properties of
(2-(Trifluoromethoxy)phenyl)methanesulfonyl chloride. Due to the limited availability of
public data for this specific compound, information on closely related sulfonyl chlorides is
included to provide a broader context for its potential characteristics and reactivity.

Chemical Identity
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Property Value Source
[2-
IUPAC Name (trifluoromethoxy)phenyllmetha

nesulfonyl chloride

CAS Number 116827-38-4
Molecular Formula CsHeCIF303S [1]
Molecular Weight 274.64 g/mol [1]
2-
Synonyms (Trifluoromethoxy)benzylsulfon
yl chloride
Physical Form Solid

Physical Properties

Specific quantitative physical properties such as melting point, boiling point, density, and
solubility for (2-(Trifluoromethoxy)phenyl)methanesulfonyl chloride are not readily available
in the public domain. However, data for structurally related compounds are presented below for
reference and comparison.

. . - ) Density (g/mL at
Compound Melting Point (°C) Boiling Point (°C) 25°C)
Trifluoromethanesulfo
_ 29-32 1.583[2]
nyl chloride
2-
(Trifluoromethyl)benze  133-135 /14 mmHg 1.585

nesulfonyl chloride

(2-
Fluorophenyl)methane  37-39

sulfonyl chloride
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Synthesis and Reactivity

Detailed experimental protocols for the synthesis of (2-
(Trifluoromethoxy)phenyl)methanesulfonyl chloride are not publicly documented. However,
the synthesis of analogous sulfonyl chlorides typically involves the chlorination of the
corresponding sulfonic acid or sulfonate salt.

A general synthetic approach often involves the use of chlorinating agents such as thionyl
chloride (SOCIz2) or chlorosulfonic acid (CISOsH). For instance, the synthesis of 4-
(Trifluoromethoxy)phenylmethanesulfonyl chloride can be achieved by reacting the
corresponding sulfonic acid derivative with an excess of thionyl chloride, often in a suitable
solvent like dichloromethane (DCM) with a catalytic amount of dimethylformamide (DMF)[3].
Another common method is the direct chlorosulfonation of a suitable aromatic precursor[4].

(2-(Trifluoromethoxy)phenyl)methanesulfonyl chloride is a reactive compound that can
serve as a precursor for the synthesis of various sulfonamide derivatives. The sulfonyl chloride
moiety is susceptible to nucleophilic attack by amines, alcohols, and other nucleophiles,
leading to the formation of new C-S bonds. This reactivity is crucial in medicinal chemistry for
the introduction of the trifluoromethoxy-substituted benzylsulfonyl group into target
molecules[5].

Safety Information

The following safety information has been reported for (2-
(Trifluoromethoxy)phenyl)methanesulfonyl chloride:

¢ Pictograms: GHSO05 (Corrosion), GHSO7 (Harmful)
» Signal Word: Danger

e Hazard Statements: H302+H312+H332 (Harmful if swallowed, in contact with skin or if
inhaled), H314 (Causes severe skin burns and eye damage)

e Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P309+P311 (IF exposed or if you feel unwell: Call a POISON
CENTER or doctor/physician)
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Experimental Workflows

While a specific experimental workflow for the synthesis of (2-
(Trifluoromethoxy)phenyl)methanesulfonyl chloride is not available, a generalized workflow
for the synthesis of a sulfonyl chloride from a sulfonic acid precursor is depicted below. This
diagram illustrates the key steps that would likely be involved in such a synthesis.

Click to download full resolution via product page

Caption: Generalized workflow for sulfonyl chloride synthesis.

Applications in Research and Drug Development

(2-(Trifluoromethoxy)phenyl)methanesulfonyl chloride serves as a valuable building block
in medicinal chemistry and drug discovery. The trifluoromethoxy group is known to enhance
metabolic stability and lipophilicity, which can improve the pharmacokinetic properties of drug
candidates. As a sulfonyl chloride, this compound is primarily used to synthesize sulfonamides,
a class of compounds with a wide range of biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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